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Introduction

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes
by catalyzing the phosphorylation of specific substrate proteins. Their dysregulation is a
hallmark of numerous diseases, including cancer, inflammatory disorders, and metabolic
syndromes, making them prime targets for therapeutic intervention. The development of robust
and sensitive kinase assays is therefore essential for basic research and drug discovery.
Fluorescently labeled peptide substrates, such as Crosstide, offer a powerful tool for
monitoring kinase activity in a high-throughput, non-radioactive format.

Crosstide is a synthetic peptide with the sequence Gly-Arg-Pro-Arg-Thr-Ser-Ser-Phe-Ala-Glu-
Gly (GRPRTSSFAEG)[1][2]. It is derived from the phosphorylation site of Glycogen Synthase
Kinase-3 (GSK-3) and serves as an efficient substrate for several key serine/threonine kinases,
most notably Akt (also known as Protein Kinase B, PKB), as well as Mitogen-Activated Protein
Kinase-Activated Protein Kinase-1 (MAPKAP-K1) and p70 S6 Kinase (p70S6K)[1][3]. The
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fluorescent and biotinylated versions of Crosstide demonstrate similar enzymatic activity to the
unlabeled peptide[1].

These application notes provide detailed protocols for utilizing fluorescently labeled Crosstide
in two common kinase assay formats: Fluorescence Polarization (FP) and Time-Resolved
Fluorescence Resonance Energy Transfer (TR-FRET).

Featured Kinases and Signaling Pathway

Crosstide is primarily used to assay the activity of Akt, a central kinase in the PI3K/Akt/mTOR
signaling pathway. This pathway is crucial for regulating cell survival, proliferation, and
metabolism. A simplified representation of this pathway, focusing on the downstream regulation
of GSK-3[ by Akt, is depicted below. Upon activation by upstream signals (e.g., growth
factors), Akt phosphorylates and inactivates GSK-3[3, a key regulator of glycogen metabolism
and gene transcription[4][5][6].
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Diagram 1. Simplified Akt/GSK-3[3 signaling pathway.
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Quantitative Data Summary

The following tables summarize key quantitative parameters for kinase assays utilizing

Crosstide and similar peptide substrates. This data is essential for assay design and

interpretation.
. Vmax Assay
Kinase Substrate Km (pM) . Reference
(U/mg) Conditions
) Synthetic
Crosstide )
Aktl (PKBa) 5 260 peptide [7]
Analog
substrate
Synthetic
KKKNRTLSV )
MAPKAP-K1 A 0.17 - peptide [8]
substrate
Synthetic
KKRNRTLSV
p70S6K A 15 - peptide [8]
substrate
Akt2 ) 16 pmol/min/ GST-AKT2,
) Crosstide - [1]
(wildtype) Mg [y-32P]ATP
_ GST-
) 85 pmol/min/
Akt2 (mutant)  Crosstide - AKT2T/E,S/ID [1]
HO , [y-32P]ATP

Table 1. Kinetic parameters for kinases that phosphorylate Crosstide or analogous substrates.

Inhibitor Kinase Assay Type IC50 (nM) Reference
Staurosporine PKA FP 11 [6]
Staurosporine Blk FP 25-31 9]
Staurosporine Blk TR-FRET 30-42 9]
Staurosporine PKC Radiometric 0.7 [10]
Staurosporine PKA Radiometric 7 [10]
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Table 2. IC50 values for the broad-spectrum kinase inhibitor Staurosporine, determined by
various assay methods.

Assay Type Kinase Z' Factor Reference
FP Blk 0.73-0.81 [9]

FP Generic >0.5 (good) [11]

FP Generic >0.7 (excellent) [11]

Table 3. Representative Z' factor values for FP-based kinase assays, indicating assay
robustness for high-throughput screening.

Experimental Protocols
Fluorescence Polarization (FP) Kinase Assay

Principle: This is a competitive immunoassay. The kinase reaction is performed with unlabeled
Crosstide. After the reaction, a fluorescently labeled phosphocrosstide "tracer" and a
phospho-specific antibody are added. The phosphorylated Crosstide produced by the kinase
competes with the tracer for binding to the antibody. When the small tracer is bound to the
large antibody, it tumbles slowly, resulting in a high FP value. When displaced by the unlabeled
phosphocrosstide, the free tracer tumbles rapidly, leading to a low FP value. The decrease in
FP is proportional to the kinase activity.
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Diagram 2. Experimental workflow for an FP kinase assay.
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Materials:

Fluorescently labeled phosphocrosstide tracer (e.g., with a red or far-red fluorophore)
Unlabeled Crosstide peptide

Anti-phosphocrosstide antibody

Active kinase (e.g., Aktl)

ATP

Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-
35)

FP dilution buffer (provided with commercial kits, or a buffer compatible with the antibody
and tracer)

EDTA solution (to stop the kinase reaction)
Test inhibitors dissolved in DMSO
Low-volume, black, 384-well microplate

Microplate reader capable of measuring fluorescence polarization

Procedure:

Reagent Preparation: Prepare stock solutions of all reagents. Serially dilute test inhibitors in
DMSO.

Kinase Reaction: a. In a 384-well plate, add 5 pL of kinase reaction buffer containing the
desired concentration of unlabeled Crosstide substrate. b. Add test inhibitor or DMSO
vehicle (final DMSO concentration should be <1%). c. Add the kinase to each well. d. To
initiate the reaction, add ATP. The final reaction volume is typically 10 pL. e. Incubate the
plate at room temperature for a predetermined time (e.g., 90 minutes), allowing for
approximately 10-30% substrate conversion.
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e Reaction Quench and Detection: a. Stop the kinase reaction by adding a quench solution
containing EDTA. b. Add 10 pL of detection mix containing the fluorescent phosphocrosstide
tracer and the phospho-specific antibody, diluted in FP dilution buffer. The final volume will
be 20 pL. c. Incubate the plate at room temperature for 1-4 hours to allow the antibody-tracer
binding to reach equilibrium. Protect the plate from light.

e Measurement: a. Measure the fluorescence polarization (in mP units) using a plate reader
with appropriate excitation and emission filters for the chosen fluorophore.

o Data Analysis: a. The activity of the kinase is inversely proportional to the measured FP
signal. b. For inhibitor studies, plot the FP signal against the logarithm of the inhibitor
concentration and fit the data to a sigmoidal dose-response curve to determine the IC50
value.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Kinase Assay

Principle: This assay format directly measures the phosphorylated product. A fluorescently
labeled Crosstide (e.g., with fluorescein or another acceptor fluorophore) is used as the
substrate. After the kinase reaction, a terbium- or europium-labeled anti-phosphocrosstide
antibody (the FRET donor) is added. When the antibody binds to the phosphorylated
Crosstide, the donor and acceptor fluorophores are brought into close proximity, allowing for
FRET to occur. Excitation of the donor lanthanide results in energy transfer to the acceptor,
which then emits light at its specific wavelength. The time-resolved detection minimizes
background fluorescence, leading to a high signal-to-noise ratio.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b550012/docs?utm_src=pdf-body#application-notes-and-protocols-for-kinase-assays-using-fluorescently-labeled-crosstide
https://www.benchchem.com/product/b550012/docs?utm_src=pdf-body#application-notes-and-protocols-for-kinase-assays-using-fluorescently-labeled-crosstide
https://www.benchchem.com/product/b550012/docs?utm_src=pdf-body#application-notes-and-protocols-for-kinase-assays-using-fluorescently-labeled-crosstide
https://www.benchchem.com/product/b550012/docs?utm_src=pdf-body#application-notes-and-protocols-for-kinase-assays-using-fluorescently-labeled-crosstide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare Reagents:
- Kinase
- Acceptor-labeled Crosstide
- Donor-labeled Antibody
-ATP
- Assay Buffer

}

Dispense Kinase, Acceptor-labeled
Crosstide, and Inhibitor

(if applicable) into Assay Plate

Initiate Kinase Reaction
by Adding ATP

)

Incubate at RT
(e.g., 60-90 min)

Add Detection Mix:

- Donor-labeled Antibody
- EDTA (to stop reaction)

Incubate at RT to allow
antibody binding
(e.g., 60 min)

}

Measure Time-Resolved

Fluorescence (at two wavelengths)

Data Analysis:
- Calculate TR-FRET Ratio
- Determine 1C50

Click to download full resolution via product page

Diagram 3. Experimental workflow for a TR-FRET kinase assay.
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Materials:

o Crosstide peptide labeled with an acceptor fluorophore (e.g., Fluorescein, Green- or Red-
shifted dyes)

o Anti-phosphocrosstide antibody labeled with a donor lanthanide (e.g., Terbium (Tb) or
Europium (Eu))

e Active kinase (e.g., Aktl)

o« ATP

o Kinase reaction buffer (as in FP assay)

» Detection buffer (containing EDTA to stop the reaction)

e Test inhibitors dissolved in DMSO

e Low-volume, black or white, 384-well microplate

o Microplate reader capable of time-resolved fluorescence measurements
Procedure:

o Reagent Preparation: Prepare stock solutions of all reagents. Serially dilute test inhibitors in
DMSO.

» Kinase Reaction: a. In a 384-well plate, add 5 pL of kinase reaction buffer containing the
acceptor-labeled Crosstide substrate. b. Add test inhibitor or DMSO vehicle. c. Add the
kinase to each well. d. To initiate the reaction, add ATP. The final reaction volume is typically
10 pL. e. Incubate the plate at room temperature for a predetermined time (e.g., 60-90
minutes).

o Detection: a. Add 10 pL of detection buffer containing the donor-labeled anti-
phosphocrosstide antibody and EDTA to stop the reaction. b. Incubate the plate at room
temperature for at least 60 minutes to allow for antibody binding. Protect the plate from light.
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o Measurement: a. Measure the time-resolved fluorescence using a plate reader. Set the
reader to excite the donor (e.g., ~340 nm for Tb) and measure emission from both the donor
(e.g., ~490 nm for Tb) and the acceptor (e.g., ~520 nm for Fluorescein) after a time delay
(e.g., 50-100 ps).

o Data Analysis: a. Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission). b.
Kinase activity is directly proportional to the TR-FRET ratio. c. For inhibitor studies, plot the
TR-FRET ratio against the logarithm of the inhibitor concentration and fit the data to
determine the IC50 value.

Conclusion

Fluorescently labeled Crosstide is a versatile and valuable tool for studying the activity of Akt
and other related kinases. The Fluorescence Polarization and Time-Resolved FRET assays
described here provide robust, sensitive, and high-throughput-compatible methods for kinase
inhibitor screening and characterization. By following these detailed protocols, researchers can
generate high-quality, reproducible data to advance our understanding of kinase signaling and
accelerate the development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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